2-azido-N-methyl-N-(tetrahydro-2H-pyran-4-yl)acetamide
Overview
Description
2-azido-N-methyl-N-(tetrahydro-2H-pyran-4-yl)acetamide (2-ANMTP) is an azido-containing heterocyclic compound that has been extensively studied in the scientific community. It has a wide range of applications, from drug development to biochemistry and physiology. It has been used in a variety of laboratory experiments, and has been found to have a number of advantages and limitations.
Scientific Research Applications
Synthesis of Various Heterocycles
Azides, such as 2-azido-N-methyl-N-(oxan-4-yl)acetamide, are often used in the synthesis of various heterocycles . They can undergo intermolecular or intramolecular reactions under thermal, catalyzed, or noncatalyzed conditions to prepare basic five-, six-, organometallic heterocyclic-membered systems and/or their fused analogs .
Staudinger Ligation and Curtius Rearrangement
Azides have the ability to easily extrude diatomic nitrogen, a tendency that is engaged in many reactions, such as the Staudinger ligation or the Curtius rearrangement . Azides can be reduced to amines by hydrogenolysis or with a phosphine (e.g., triphenylphosphine) in the Staudinger reaction .
Intramolecular Hydrogen Bonding
Intramolecular hydrogen bonding can be used to tame the reactivity of alkyl azides . This allows for site-selective conjugation of unhindered diazides . For example, α-azido secondary acetamides (α-AzSAs) can undergo selective conjugation in the presence of other azido moieties, even without steric hindrance .
Synthesis of α-Azido Ketones
Azides are also used in the synthesis of α-azido ketones . These compounds have various synthetic applications and can be used in the synthesis of heterocycles, click reactions, drugs, and more .
Synthesis of 2H-Pyrans
The tetrahydro-2H-pyran-4-yl moiety in 2-azido-N-methyl-N-(tetrahydro-2H-pyran-4-yl)acetamide suggests potential applications in the synthesis of 2H-pyrans . These compounds are structural motifs present in many natural products and are key intermediates in the construction of many of these structures .
Multicomponent Reaction (MCR) Approach
A multicomponent reaction (MCR) approach is often used in the synthesis of pyran derivatives . This approach is favored due to its high efficiency, atom economy, short reaction times, low cost, and green reaction conditions .
properties
IUPAC Name |
2-azido-N-methyl-N-(oxan-4-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4O2/c1-12(8(13)6-10-11-9)7-2-4-14-5-3-7/h7H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USMFCRIYZYYITE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCOCC1)C(=O)CN=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-azido-N-methyl-N-(tetrahydro-2H-pyran-4-yl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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